Cas no 52821-30-4 ((dodecylsulphonyl)acetonitrile)

(dodecylsulphonyl)acetonitrile structure
52821-30-4 structure
Product Name:(dodecylsulphonyl)acetonitrile
CAS No:52821-30-4
MF:C14H27NO2S
MW:273.434683084488
CID:937517
PubChem ID:104334
Update Time:2025-04-19

(dodecylsulphonyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • (dodecylsulphonyl)acetonitrile
    • (dodecylsulfonyl)acetonitrile
    • Acetonitrile, (dodecylsulfonyl)-
    • Acetonitrile, 2-(dodecylsulfonyl)-
    • DTXSID0068810
    • 75J3UU28GC
    • 2-(DODECYLSULFONYL)ACETONITRILE
    • dodecylsulfonylacetonitrile
    • UNII-75J3UU28GC
    • 52821-30-4
    • EINECS 258-204-2
    • SCHEMBL11821915
    • NS00057206
    • Inchi: 1S/C14H27NO2S/c1-2-3-4-5-6-7-8-9-10-11-13-18(16,17)14-12-15/h2-11,13-14H2,1H3
    • InChI Key: BHYJQQBWODSXQS-UHFFFAOYSA-N
    • SMILES: S(CC#N)(CCCCCCCCCCCC)(=O)=O

Computed Properties

  • Exact Mass: 273.17641
  • Monoisotopic Mass: 273.17625028g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 12
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 66.3Ų

Experimental Properties

  • PSA: 57.93
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD